Cas no 81505-64-8 (N-tert-Butyloxycarbonyl-6-hydroxy-DL-norleucine)

• Product Name: N-tert-Butyloxycarbonyl-6-hydroxy-DL-norleucine
• CAS No: 81505-64-8
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 859527
• PubChem ID: 18329258
• Update Time: 2025-04-19

N-tert-Butyloxycarbonyl-6-hydroxy-DL-norleucine Chemical and Physical Properties

Names and Identifiers

• N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine
• 6-Hydroxy-N-{[(2-methyl-2-propanyl)oxy]carbonyl}norleucine
• MFCD01862292
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-6-HYDROXYHEXANOICACID
• (R)-2-(Boc-amino)-6-hydroxyhexanoic Acid
• SY254794
• SY295995
• MFCD28003529
• EN300-1298566
• 2-{[(tert-butoxy)carbonyl]amino}-6-hydroxyhexanoic acid
• 6-Hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-6-HYDROXYHEXANOIC ACID
• Boc-6-hydroxy-L-norleucine
• a-(p-Aminophenyl)butyricacid
• FT-0651113
• 81505-64-8
• N-Boc-6-hydroxy-D-norleucine
• SCHEMBL1313516
• N-tert-Butyloxycarbonyl-6-hydroxy-DL-norleucine

• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(16)12-8(9(14)15)6-4-5-7-13/h8,13H,4-7H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： BRFDKSWARKFUGQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives